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Compound Focus: Triamylamine

Cat. No.: S702404

The table below summarizes the key information available for Triamylamine (CAS 621-77-2) from supplier

specifications.
Property Specification / Value
CAS RN 621-77-2 [1] [2] [3]
Synonyms Tripentylamine [1] [2] [3]
Molecular Formula CisHssN [1] [2] [3]
Molecular Weight 227.43-227.44 g/mol [1] [2] [3]
Purity (GC) >98.0% (min.) [1] [3]
Physical State Colorless to almost colorless clear liquid [1]
Boiling Point 240 °C [1] [3]
Flash Point 81 °C [1] [3]
Density 0.79 (20/20) [1] [3]
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Gas Chromatography for Purity Determination

Gas Chromatography (GC) is a powerful analytical technique for separating and analyzing volatile

compounds to determine sample purity [4]. Here is a generalized workflow for determining purity using GC:
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Experimental Protocol for Amine Analysis by GC-FID

Analyzing amines like Triamylamine by GC can be challenging due to their polarity and tendency to adsorb

onto active sites in the GC system, causing peak tailing and poor reproducibility [5]. The following protocol,

adapted from a study on determining volatile amines in an Active Pharmaceutical Ingredient (API), outlines

key considerations for a robust method [5].

Objective: To develop a rapid and sensitive GC-FID method for the simultaneous determination of

residual volatile amines.

Instrumentation: Agilent 7890 GC system equipped with a Flame lonization Detector (FID) and an

autosampler [5].

Column Selection: Agilent CP-Volamine column (30 m x 0.32 mm, 5 pm film). This specialized

column is designed for the analysis of volatile amines and is critical for achieving good peak shape

[5].

[5].

o

[e]

[e]

[e]

Inlet Liner: Restek Siltek liner was selected to minimize analyte adsorption and improve sensitivity

Chromatographic Parameters:

Carrier Gas: Helium
Flow Rate: 15 mL/min (constant flow)
Injection Volume: 1.0 pL
Injection Mode: Split (split ratio 2:1)
Inlet Temperature: 220 °C
Detector Temperature: 250 °C
Temperature Program:
= Start at 70 °C (hold 0 min)
= Ramp to 90 °C at 5 °C/min (hold 2 min)
= Ramp to 200 °C at 20 °C/min (hold 6 min)

e Sample Preparation:

o

[e]

Solvent: Acetonitrile was chosen due to its high solubility for the APl and amines [5].
Procedure: Dissolve the sample in acetonitrile. A sample concentration of 25 mg/mL was used
in the cited study [5].

e Method Validation: The cited method was qualified per ICH guidelines, demonstrating good linearity (r
> 0.999) and recoveries (>90%) for the target amines [5].

Comparative Insights and Analysis
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To build your comparison guide, you can contrast the general principles of GC with the specific requirements

for analyzing Triamylamine.

Aspect General GC Practice Considerations for Triamylamine/Amines
Column Wide choice based on analyte Specialized columns (e.g., CP-Volamine) are
Selection polarity [4]. often essential to prevent peak tailing and

adsorption [5].

System Standard deactivated liners may  Requires ultra-inert liner surfaces (e.g., Siltek) to

Inertness be sufficient. ensure sensitivity and reproducibility [5].

Quantification  Absolute calibration curve Internal standard method can compensate for
method is popular [6]. injection volume errors and is valuable for

precise quantification [6].

Purity Purity is often reported as This does not identify or quantify specific
Reporting >98.0%(GC), meaning the sum impurities. GC-MS is needed for definitive
of all detected peaks is at least identification of unknown contaminants [6] [7].
98% [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.shimadzu.com/an/service-support/technical-support/analysis-basics/fundamentals/results.html
https://www.aromaweb.com/articles/how-to-use-essential-oil-gcms-reports.php
https://www.smolecule.com/products/b702404#validating-triamylamine-purity-by-gc-methods
https://www.smolecule.com/products/b702404#validating-triamylamine-purity-by-gc-methods
https://www.smolecule.com/products/b702404#validating-triamylamine-purity-by-gc-methods
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s702404?utm_src=pdf-bulk
https://www.smolecule.com/products/s702404?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

